Cas no 885068-47-3 (Methyl 2-(5-Bromo-2-fluorophenyl)acetate)

Methyl 2-(5-Bromo-2-fluorophenyl)acetate structure
885068-47-3 structure
Product Name:Methyl 2-(5-Bromo-2-fluorophenyl)acetate
CAS No:885068-47-3
MF:C9H8BrFO2
MW:247.061025619507
MDL:MFCD20527145
CID:3371628
PubChem ID:58148958
Update Time:2025-04-21

Methyl 2-(5-Bromo-2-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • BENZENEACETIC ACID, 5-BROMO-2-FLUORO-, METHYL ESTER
    • methyl 2-(5-bromo-2-fluorophenyl)acetate
    • (5-Bromo-2-fluoro-phenyl)-acetic acid methyl ester
    • SCHEMBL138095
    • Methyl 5-Bromo-2-fluorophenylacetate
    • Methyl (5-Bromo-2-fluoro-phenyl)-acetate
    • MFCD20527145
    • NS-03589
    • AT26707
    • EN300-749110
    • 885068-47-3
    • YBTIMQBJXNRZEQ-UHFFFAOYSA-N
    • AKOS022857091
    • (5-bromo-2-fluoro-phenyl)-aceticacidmethylester
    • KKB06847
    • SY277968
    • Methyl 2-(5-Bromo-2-fluorophenyl)acetate
    • MDL: MFCD20527145
    • Inchi: 1S/C9H8BrFO2/c1-13-9(12)5-6-4-7(10)2-3-8(6)11/h2-4H,5H2,1H3
    • InChI Key: YBTIMQBJXNRZEQ-UHFFFAOYSA-N
    • SMILES: C1(CC(OC)=O)=CC(Br)=CC=C1F

Computed Properties

  • Exact Mass: 245.96917Da
  • Monoisotopic Mass: 245.96917Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Methyl 2-(5-Bromo-2-fluorophenyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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